Cas no 683268-58-8 (4-benzyl(methyl)sulfamoyl-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 4-benzyl(methyl)sulfamoyl-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide
• CAS No: 683268-58-8
• MF: C₂₃H₂₁N₃O₄S₂
• MW: 467.560542821884
• CID: 6277274
• PubChem ID: 4132030
• Update Time: 2024-01-06

4-benzyl(methyl)sulfamoyl-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-benzyl(methyl)sulfamoyl-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide
• 4-[benzyl(methyl)sulfamoyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide
• F1122-0004
• AKOS002047053
• 4-(N-benzyl-N-methylsulfamoyl)-N-(6-methoxybenzo[d]thiazol-2-yl)benzamide
• 683268-58-8
• Oprea1_671494

• Inchi： 1S/C23H21N3O4S2/c1-26(15-16-6-4-3-5-7-16)32(28,29)19-11-8-17(9-12-19)22(27)25-23-24-20-13-10-18(30-2)14-21(20)31-23/h3-14H,15H2,1-2H3,(H,24,25,27)
• InChI Key： UHXLIDKMKJMPPP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NC3C=CC(=CC=3S2)OC)=O)=CC=1)(N(C)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 467.09734851g/mol
• Monoisotopic Mass: 467.09734851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides